Cas no 2172234-65-8 (4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid)

• Product Name: 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid
• CAS No: 2172234-65-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5748766
• PubChem ID: 165805632
• Update Time: 2025-05-24

4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid
• 2172234-65-8
• EN300-1495114

• Inchi： 1S/C27H34N2O5/c1-18(2)19(11-12-26(31)32)13-15-28-25(30)14-16-29-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JJWLRUQXANNNER-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCCC(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid

4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid: A Comprehensive Overview

4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid is a complex organic compound with the CAS registry number 2172234-65-8. This compound is notable for its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and a hexanoic acid backbone. The presence of the Fmoc group suggests that this compound may have applications in peptide synthesis or as a protective agent in organic chemistry.

The molecular formula of this compound is C₂₇H₃₇N₃O₄, and its molecular weight is approximately 487.6 g/mol. The structure of this compound is characterized by a long carbon chain with multiple functional groups, including an amide bond, an ester group, and a methyl substituent. These features make it a versatile molecule with potential applications in various fields such as drug delivery, material science, and catalysis.

Recent studies have highlighted the importance of Fmoc-containing compounds in the field of peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial.

In addition to its role in peptide synthesis, this compound has shown potential in the development of novel materials. Researchers have explored the use of Fmoc-containing molecules in the creation of self-assembling peptides, which can form nanostructures with unique mechanical and biological properties. These nanostructures have applications in tissue engineering, drug delivery systems, and biosensors.

The hexanoic acid backbone of this compound adds further functionality by providing a hydrophobic tail that can enhance the molecule's solubility in organic solvents. This feature is particularly useful in applications where solubility is a critical factor, such as in the formulation of pharmaceuticals or in the synthesis of amphiphilic molecules for drug delivery.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. These models have provided insights into the molecule's stability, reactivity, and potential interactions with biological systems. Such studies are essential for understanding how this compound can be optimized for specific applications.

The methyl substituent on the hexanoic acid backbone further enhances the molecule's versatility by introducing steric effects that can influence its interactions with other molecules. This feature is particularly important in drug design, where subtle changes in molecular structure can significantly impact pharmacokinetics and efficacy.

In conclusion, 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in peptide synthesis, material science, and drug delivery systems. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.